Cas no 928708-25-2 (ASISCHEM D29224)

• Product Name: ASISCHEM D29224
• CAS No: 928708-25-2
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 892462
• PubChem ID: 17608663
• Update Time: 2025-04-19

ASISCHEM D29224 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM D29224
• AKOS000295624
• 2-[4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]aceticacid
• 2-[4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetic acid
• EN300-322533
• 928708-25-2
• 2-[4-(3-formyl-2,5-dimethylpyrrol-1-yl)phenyl]acetic acid
• Z274774366
• SCHEMBL2560918
• [4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetic acid

• Inchi： 1S/C15H15NO3/c1-10-7-13(9-17)11(2)16(10)14-5-3-12(4-6-14)8-15(18)19/h3-7,9H,8H2,1-2H3,(H,18,19)
• InChI Key： YQTMWRNKKFTTOK-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC(CC(=O)O)=CC=2)C=1C

Computed Properties

• Exact Mass: 257.10500
• Monoisotopic Mass: 257.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 2

Experimental Properties

• PSA: 59.30000
• LogP: 2.53370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles